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Compound of Interest

Compound Name: AF299

Cat. No.: B494990 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential safety and logistical information for the handling of

AF299, a Human PI 3-kinase p110 gamma Alexa Fluor® 750 Affinity Purified Polyclonal

Antibody, to foster a secure and efficient research environment.

Immediate Safety and Handling Precautions
AF299 is a polyclonal antibody conjugated to Alexa Fluor® 750. While it is not considered

hazardous under normal use, adherence to good laboratory practices is crucial to minimize any

potential risks. Prolonged skin or eye contact may cause temporary irritation.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling AF299 and

conducting related experimental protocols:
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PPE Category Item Specification

Hand Protection Gloves Nitrile or latex gloves.[2]

Eye Protection Safety glasses or goggles
Should be worn to protect from

splashes.[2]

Body Protection Laboratory coat
To prevent contamination of

personal clothing.

Foot Protection Closed-toe shoes
Standard laboratory practice to

prevent injuries.[2]

First Aid Measures
In the event of exposure, follow these first-aid guidelines:

Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Skin Contact
Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Inhalation

Move person to fresh air and keep comfortable

for breathing. Call a poison center or doctor if

you feel unwell.

Ingestion
Rinse mouth. Call a poison center or doctor if

you feel unwell.

Operational Plans: Experimental Protocols
AF299 is suitable for a variety of applications, including immunofluorescence and flow

cytometry. Below are detailed methodologies for these key experiments.
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Immunofluorescence Staining Protocol
This protocol outlines the steps for staining cells using AF299 for visualization by fluorescence

microscopy.

Cell Preparation:

Culture cells on sterile glass coverslips or in a multi-well plate.

Wash the cells with Phosphate Buffered Saline (PBS).

Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

Permeabilization and Blocking:

Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes. This step is

necessary for intracellular targets.

Wash the cells three times with PBS for 5 minutes each.

Block non-specific antibody binding by incubating the cells in 1% Bovine Serum Albumin

(BSA) in PBST (PBS with 0.1% Tween 20) for 30 minutes.[2]

Antibody Incubation:

Dilute the AF299 antibody to the desired concentration in 1% BSA in PBST.

Incubate the cells with the diluted AF299 antibody for 1-2 hours at room temperature or

overnight at 4°C in a humidified chamber.

Washing and Mounting:

Wash the cells three times with PBST for 5 minutes each to remove unbound antibodies.

(Optional) Counterstain the nuclei with a DNA stain like DAPI.

Wash the cells a final three times with PBST for 5 minutes each.
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Mount the coverslips onto microscope slides using an appropriate mounting medium.

Visualization:

Image the stained cells using a fluorescence microscope with the appropriate filter set for

Alexa Fluor® 750 (Excitation/Emission: ~755/779 nm).

Flow Cytometry Protocol
This protocol provides a step-by-step guide for staining cells with AF299 for analysis by flow

cytometry.

Cell Preparation:

Harvest cells and wash them once with cold PBS.

Resuspend the cells in a suitable staining buffer (e.g., PBS with 1% BSA and 0.1% sodium

azide) at a concentration of 1x10^6 cells/mL.[3]

Antibody Staining:

Add the appropriate amount of AF299 antibody to the cell suspension. The optimal

concentration should be determined empirically.

Incubate the cells for 30 minutes at 4°C in the dark.[3]

Washing:

Wash the cells twice with 1-2 mL of cold staining buffer to remove unbound antibody.

Centrifuge at a low speed (e.g., 300-400 x g) for 5 minutes between washes.[3]

Data Acquisition:

Resuspend the cells in 0.5 mL of staining buffer.

Analyze the cells on a flow cytometer equipped with a laser and detector suitable for Alexa

Fluor® 750.
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Disposal Plan
Proper disposal of AF299 and related waste is essential to maintain a safe laboratory

environment and comply with local regulations.

Waste Type Disposal Procedure

Unused AF299

Dispose of in accordance with local, state, and

federal regulations for chemical and biological

waste. Small quantities may be disposed of

down the drain with copious amounts of water,

but consult your institution's EHS guidelines.

Liquid Waste from Experiments

For liquid waste from immunofluorescence and

flow cytometry containing AF299, it is

recommended to decontaminate with a 10%

bleach solution for at least 30 minutes before

disposing down the drain with plenty of water.[4]

[5] Always check and follow your local and

institutional regulations.

Solid Waste (e.g., pipette tips, tubes, gloves)

Collect in a designated biohazard waste

container and dispose of through your

institution's biological waste disposal stream.[6]

Sharps (e.g., needles, glass coverslips)

Collect in a puncture-resistant sharps container

labeled with a biohazard symbol. When full, seal

and dispose of through your institution's sharps

waste disposal program.[7]

Workflow for Safe Handling of AF299
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Safe Handling and Disposal Workflow for AF299
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Caption: Workflow for the safe handling and disposal of AF299.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b494990?utm_src=pdf-custom-synthesis
https://www.manislab.org/static/Immunofluorescence-Alexa-LY.pdf
https://www.protocols.io/view/laboratory-for-integrative-neuroscience-immunofluo-kz3cx8n.pdf
https://www.usbio.net/protocols/flow-cytometry-protocol
https://www.augusta.edu/cancer/research/shared-resources/flow-and-mass/fluidandwastedisposal.pdf
https://cyto.med.ucla.edu/lab-information/biosafety
https://pedsresearch.org/uploads/lab/doc/Fluids_and_Waste_Disposal_2021-03-01_23-29.pdf
https://ehs.weill.cornell.edu/waste-disposal/biological-waste
https://www.benchchem.com/product/b494990#personal-protective-equipment-for-handling-af299
https://www.benchchem.com/product/b494990#personal-protective-equipment-for-handling-af299
https://www.benchchem.com/product/b494990#personal-protective-equipment-for-handling-af299
https://www.benchchem.com/product/b494990#personal-protective-equipment-for-handling-af299
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b494990?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b494990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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